(Z)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)prop-2-en-1-one

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-1-[4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C25H23N7O4/c1-34-19-4-2-3-18(14-19)32-25-23(28-29-32)24(26-15-27-25)31-11-9-30(10-12-31)22(33)8-6-17-5-7-20-21(13-17)36-16-35-20/h2-8,13-15H,9-12,16H2,1H3/b8-6-
• InChI Key: SLLHXLNNRSGJHG-VURMDHGXSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C=CC5=CC6=C(C=C5)OCO6)N=N2
• Isomeric SMILES: COC1=CC=CC(=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)/C=C\C5=CC6=C(C=C5)OCO6)N=N2
• Molecular Formula: C25H23N7O4
• Molecular Weight: 485.5 g/mol

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C25H23N7O4 and its molecular weight is 485.504. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

One study focuses on the synthesis of novel 1,2,4-Triazole derivatives with potential antimicrobial activities. These derivatives, including those related to the specified chemical structure, were evaluated against various microorganisms, showcasing moderate to good activities. This underscores the compound's relevance in developing new antimicrobial agents (Bektaş et al., 2010).

Anti-Inflammatory and Analgesic Agents

Another application includes the synthesis of novel compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These findings highlight the compound's utility in creating new treatments for inflammation and pain (Abu‐Hashem et al., 2020).

Antioxidant Activity

Further research into the synthesis of triazolopyrimidines reveals their antioxidant activity, demonstrating the compound's potential in combating oxidative stress-related diseases. The study presents the compound as a precursor in synthesizing derivatives with significant biological activities (Gilava et al., 2020).

Antitumor and Antimicrobial Potential

Additional studies explore the antimicrobial and antitumor potential of thiazolopyrimidines and related derivatives. Although some compounds exhibited promising antimicrobial activity, none showed significant antitumor activity, indicating a selective biological effect (Said et al., 2004).

Imaging of Cerebral Adenosine A2A Receptors

The compound also finds application in the development of PET tracers for mapping cerebral adenosine A2A receptors, facilitating research into neurological disorders (Zhou et al., 2014).